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Compound of Interest

Compound Name: Menthyl anthranilate

Cat. No.: B129310 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This technical guide synthesizes the currently available information on the

environmental fate and ecotoxicity of Menthyl anthranilate (also known as Meradimate). A

significant data gap exists in the public domain regarding specific experimental endpoints for

this compound. Where direct data is unavailable, this guide provides context based on related

chemical classes and regulatory status to infer potential environmental risks.

Introduction
Menthyl anthranilate, a UV filter used in sunscreen products, is an organic compound that

absorbs UVA radiation. Its presence in personal care products raises questions about its

environmental fate and potential ecological impact upon release into aquatic and terrestrial

ecosystems. This guide provides a comprehensive overview of the known environmental

properties and toxicological data for Menthyl anthranilate, highlighting the current state of

knowledge and identifying critical data deficiencies.

Physicochemical Properties
Understanding the basic physicochemical properties of a substance is fundamental to

predicting its environmental behavior.
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Property Value Reference

Synonyms
Meradimate, p-Menth-3-yl

anthranilate

Molecular Formula C₁₇H₂₅NO₂

Molecular Weight 275.39 g/mol

Log Kow (Octanol-Water

Partition Coefficient)
Data not available

Water Solubility Data not available

Vapor Pressure Data not available

Note: The lack of publicly available, experimentally determined values for key properties like

Log Kow and water solubility significantly hinders predictive modeling of Menthyl
anthranilate's environmental distribution.

Environmental Fate
The environmental fate of a chemical describes its transport and transformation in the

environment. Key aspects include persistence (biodegradation and photodegradation),

bioaccumulation, and mobility in soil and water.

Biodegradation
There is a notable lack of specific experimental data on the biodegradation of Menthyl
anthranilate. However, some sources suggest a potential for low biodegradation rates in

laboratory settings.[1] As an organic UV filter, its persistence in the environment is a concern.

Many organic UV filters are known to be persistent and can bioaccumulate.[2]

Comparative Analysis: Other organic UV filters, such as oxybenzone and octinoxate, have

demonstrated high persistence and bioaccumulative potential.[2] Microbial degradation is a key

process for the breakdown of some sunscreen agents, often involving enzymatic pathways like

oxidation and hydroxylation.[2] Without specific studies on Menthyl anthranilate, its

susceptibility to these microbial degradation pathways remains unknown.
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Photodegradation
As a UV filter, Menthyl anthranilate is designed to interact with UV radiation. This interaction

can lead to its degradation in the environment, a process known as photodegradation. Some

studies suggest that Menthyl anthranilate may produce reactive oxygen species (ROS) when

exposed to sunlight, which indicates a potential for phototoxicity. The formation of

photodegradation products is a concern as these transformation products could be more toxic

than the parent compound.[3]

Experimental Protocol: Photodegradation Study (General)

A typical photodegradation study would follow OECD Test Guideline 316 ("Phototransformation

of Chemicals in Water – Direct Photolysis").

Objective: To determine the rate of direct phototransformation of a chemical in water by

sunlight.

Methodology:

A solution of the test substance in pure water is irradiated with a light source that

simulates natural sunlight.

The concentration of the test substance is monitored over time using a suitable analytical

method (e.g., HPLC).

The quantum yield of the photoreaction is determined, which is the fraction of absorbed

photons that result in a chemical transformation.

This quantum yield is then used to estimate the environmental half-life of the substance

under various sunlight conditions.

Photodegradation Workflow

Menthyl Anthranilate Solution Simulated Sunlight
(Xenon Arc Lamp)

Exposure Periodic SamplingOver Time HPLC Analysis Calculate Quantum Yield & Half-life
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Caption: General workflow for a direct photodegradation study.

Bioaccumulation
There is no specific experimental data available for the bioaccumulation of Menthyl
anthranilate in organisms. Bioaccumulation potential is often estimated using the octanol-

water partition coefficient (Log Kow). As this value is not readily available for Menthyl
anthranilate, a definitive assessment of its bioaccumulation potential cannot be made.

However, many organic UV filters are lipophilic and have been shown to bioaccumulate in

aquatic organisms.[4]

Comparative Analysis: For other UV filters, bioaccumulation factors (BCF) have been

determined. For instance, some benzophenone derivatives have been found to accumulate in

fish and other marine life. The lack of data for Menthyl anthranilate is a significant knowledge

gap in its environmental risk assessment.

Soil Mobility
No experimental data on the soil mobility of Menthyl anthranilate, such as the soil organic

carbon-water partitioning coefficient (Koc), have been found. The mobility of organic

compounds in soil is influenced by their affinity for soil organic matter and clay particles.

Without a Koc value, it is difficult to predict whether Menthyl anthranilate is likely to be mobile

in soil and potentially leach into groundwater or be transported via runoff to surface waters.

Experimental Protocol: Soil Adsorption/Desorption Study (General)

The soil adsorption/desorption behavior of a chemical is typically determined following OECD

Test Guideline 106 ("Adsorption - Desorption Using a Batch Equilibrium Method").

Objective: To determine the adsorption of a chemical to different types of soil.

Methodology:

A solution of the test substance is equilibrated with a known amount of soil.

After equilibration, the soil and solution are separated by centrifugation.
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The concentration of the test substance remaining in the solution is measured.

The amount of substance adsorbed to the soil is calculated by difference.

The adsorption coefficient (Kd) is calculated, and from this, the Koc value can be derived

by normalizing to the organic carbon content of the soil.

Soil Adsorption Workflow

Soil Sample
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(Shaking)

Menthyl Anthranilate
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Caption: General workflow for a soil adsorption/desorption study.

Ecotoxicity
Ecotoxicity data is crucial for understanding the potential adverse effects of a chemical on

ecosystems. For Menthyl anthranilate, there is a significant lack of empirical ecotoxicity data

for a wide range of organisms.

Aquatic Ecotoxicity
Quantitative Structure-Activity Relationship (QSAR) models have been used to predict the

acute aquatic toxicity of several UV filters. These predictions suggest that Menthyl
anthranilate could be among the more toxic UV filters for which experimental data are

currently lacking.[5] However, without experimental validation, these predictions should be

interpreted with caution.

Table of Predicted Aquatic Ecotoxicity (QSAR)
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Organism Endpoint
Predicted Value
(µg/L)

Reference

Fish 96h LC50 Data not available

Daphnia 48h EC50 Data not available

Algae 72h EC50 Data not available

Note: The table is presented to highlight the data gap. No specific predicted values were found

in the search results.

Comparative Analysis: For other organic UV filters, a range of acute and chronic toxicity values

are available. For example, oxybenzone has been shown to have adverse effects on corals and

other marine organisms at environmentally relevant concentrations. The potential for Menthyl
anthranilate to cause similar effects cannot be ruled out without specific testing.

Terrestrial Ecotoxicity
No information on the toxicity of Menthyl anthranilate to terrestrial organisms such as

earthworms, soil microorganisms, or plants has been found.

Signaling Pathways and Mechanism of Action
There is currently no information available regarding the specific signaling pathways that may

be affected by Menthyl anthranilate in non-target organisms. As some other organic UV filters

have been shown to be endocrine disruptors, this is an area that warrants investigation for

Menthyl anthranilate.[6] For example, some UV filters have been shown to interfere with the

WNT signaling pathway, which is crucial for neurodevelopment.[7]

Hypothetical Signaling Pathway Disruption

Menthyl Anthranilate Cellular Receptor
(e.g., Hormone Receptor)

Binding Intracellular
Signaling Cascade

Activation/
Inhibition Altered Gene

Expression
Adverse Outcome

(e.g., Reproductive Effects)
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Caption: A generalized diagram of potential endocrine disruption.

Regulatory Status and Data Gaps
Menthyl anthranilate is listed by the U.S. Food and Drug Administration (FDA) as a Category

III sunscreen active ingredient, which means that there is insufficient data to classify it as safe

and effective.[8] This regulatory status underscores the significant data gaps that exist for this

compound.

Key Data Gaps:

Environmental Fate:

Experimentally determined Log Kow and water solubility.

Biodegradation studies in relevant environmental matrices (water, sediment, soil).

Photodegradation studies identifying transformation products and their toxicity.

Bioaccumulation studies (BCF) in aquatic organisms.

Soil adsorption/desorption studies (Koc).

Ecotoxicity:

Acute and chronic toxicity data for a range of aquatic organisms (fish, invertebrates,

algae).

Toxicity data for terrestrial organisms.

Mechanism of Action:

Studies to investigate the potential for endocrine disruption and effects on specific

signaling pathways.

Conclusion
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The available information on the environmental fate and ecotoxicity of Menthyl anthranilate is

exceedingly limited. While its use as a UV filter suggests a potential for photodegradation, it

also raises concerns about the formation of potentially harmful byproducts. The lack of

empirical data on its persistence, bioaccumulation, and toxicity makes a comprehensive

environmental risk assessment impossible at this time. Given the widespread use of sunscreen

products and the potential for their ingredients to enter the environment, there is a critical need

for further research to fill the existing data gaps for Menthyl anthranilate. Researchers,

scientists, and drug development professionals should prioritize the generation of robust

experimental data to ensure a thorough understanding of the environmental risks associated

with this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b129310#environmental-fate-and-ecotoxicity-of-
menthyl-anthranilate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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